![molecular formula C22H23N3O3 B2389703 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione CAS No. 852368-59-3](/img/structure/B2389703.png)
1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
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Overview
Description
The compound “1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione” is a complex organic molecule. It is related to a class of compounds that have been studied for their potential therapeutic applications .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the reaction conditions. Based on its structure, it contains functional groups such as piperazine and indole, which can participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, solubility, and stability, can be determined through experimental methods. Unfortunately, these specific details are not provided in the sources I found .Scientific Research Applications
HIV-1 Attachment Inhibition
Compounds structurally related to 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione have been explored for their potential in inhibiting HIV-1 attachment. Specifically, 4-Fluoro- and 4-methoxy derivatives have shown potent inhibition by interfering with the interaction of the viral gp120 protein and the host cell receptor CD4. The modification and substitution of the piperazine ring within these compounds were pivotal in achieving this pharmacological effect (Wang et al., 2009).
Serotonin Receptor Affinity
Derivatives containing the 1-[4-(4-methoxyphenyl)piperazin-1-yl] structure have been synthesized with an environment-sensitive fluorescent moiety to explore their affinity for the human 5-HT1A receptors. These compounds, such as 6-Amino-2-[5-[4-(2-methoxyphenyl)-1-piperazinyl]pentyl]-1H-benz[de]isoquinoline-1,3(2H)-dione, have demonstrated high receptor affinity and have been used to visualize 5-HT1A receptors in cell models via fluorescence microscopy (Lacivita et al., 2009).
Anticonvulsant Properties
N-[(4-arylpiperazin-1-yl)-methyl] derivatives, including compounds with structural similarity to this compound, have been synthesized and evaluated for their anticonvulsant properties. These compounds showed significant activity in various seizure models, and their structures were confirmed through elemental and spectral analyses (Obniska & Zagórska, 2003).
Mechanism of Action
- While specific pathways are not mentioned for this compound, indole derivatives have been associated with several pathways:
- Antiviral Activity: Some indole derivatives exhibit antiviral properties . For instance, methyl 6-amino-4-isobutoxy-1 H -indole-2-carboxylate inhibits influenza A virus.
- Anti-HIV Activity: Derivatives like (4-(3-methoxyphenyl)piperazin-1-yl)(1-(thiophen-2-yl)-9H-pyrido[3,4-b]indol-3-yl)methanone show significant anti-HIV activity .
Biochemical Pathways:
properties
IUPAC Name |
1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c1-15-20(18-5-3-4-6-19(18)23-15)21(26)22(27)25-13-11-24(12-14-25)16-7-9-17(28-2)10-8-16/h3-10,23H,11-14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAICYFMPXWVKNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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